Cas no 714921-38-7 (4-{[(2-Hydroxyethyl)amino]methyl}quinolin-2-ol)

• Product Name: 4-{[(2-Hydroxyethyl)amino]methyl}quinolin-2-ol
• CAS No: 714921-38-7
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 5026857
• Update Time: 2025-10-30

4-{[(2-Hydroxyethyl)amino]methyl}quinolin-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(((2-hydroxyethyl)amino)methyl)quinolin-2-ol
• 4-{[(2-hydroxyethyl)amino]methyl}quinolin-2-ol
• BBL010926
• STK801915
• STL057284
• 4-{[(2-hydroxyethyl)amino]methyl}quinolin-2(1H)-one
• 4-{[(2-Hydroxyethyl)amino]methyl}quinolin-2-ol

• Inchi： 1S/C12H14N2O2/c15-6-5-13-8-9-7-12(16)14-11-4-2-1-3-10(9)11/h1-4,7,13,15H,5-6,8H2,(H,14,16)
• InChI Key： OOMXVFFXRDZRHO-UHFFFAOYSA-N
• SMILES： O=C1C=C(CNCCO)C2C=CC=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 289
• XLogP3: -0.4
• Topological Polar Surface Area: 61.4

Additional information on 4-{[(2-Hydroxyethyl)amino]methyl}quinolin-2-ol

Introduction to 4-{[(2-Hydroxyethyl)amino]methyl}quinolin-2-ol (CAS No. 714921-38-7)

4-{[(2-Hydroxyethyl)amino]methyl}quinolin-2-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 714921-38-7, belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities. The molecular structure of this compound incorporates a hydroxyethylamino side chain, which contributes to its unique chemical properties and potential applications in medicinal chemistry.

The quinoline scaffold is well-documented for its role in the development of antimicrobial, antimalarial, and anticancer agents. The presence of the hydroxyethylamino group in 4-{[(2-Hydroxyethyl)amino]methyl}quinolin-2-ol introduces additional functional sites that can be exploited for modulating biological activity. This feature makes the compound a promising candidate for further investigation in drug discovery programs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies suggest that the hydroxyethylamino moiety may facilitate interactions with enzymes and receptors involved in critical cellular pathways. This has opened up new avenues for exploring its potential as an inhibitor or modulator in therapeutic contexts.

In vitro studies have begun to unravel the pharmacological profile of 4-{[(2-Hydroxyethyl)amino]methyl}quinolin-2-ol. Initial findings indicate that the compound exhibits moderate affinity for certain enzymes, suggesting a possible role in enzyme inhibition. Additionally, its structural features may contribute to its ability to cross biological membranes, enhancing its bioavailability. These properties are crucial for developing effective pharmaceutical agents.

The synthesis of 4-{[(2-Hydroxyethyl)amino]methyl}quinolin-2-ol involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and nucleophilic substitution, have been employed to construct the complex quinoline core. The introduction of the hydroxyethylamino group is particularly challenging, necessitating careful optimization to avoid unwanted side reactions.

One of the most intriguing aspects of this compound is its potential application in targeted therapy. The quinoline moiety is known to interact with DNA and RNA, making it a valuable component in anticancer drug design. The hydroxyethylamino group further enhances its versatility by allowing modifications that can fine-tune its binding affinity and selectivity. This dual functionality positions 4-{[(2-Hydroxyethyl)amino]methyl}quinolin-2-ol as a versatile building block for designing novel therapeutic agents.

Current research is focused on exploring the compound's efficacy in preclinical models. Animal studies are underway to evaluate its safety profile and pharmacokinetic properties. These studies aim to provide a comprehensive understanding of how the compound behaves within living organisms, which is essential for translating preclinical findings into clinical applications.

The development of new drugs often involves iterative optimization based on structural modifications and biological testing. 4-{[(2-Hydroxyethyl)amino]methyl}quinolin-2-ol serves as a prime example of how structural features can be tailored to enhance therapeutic potential. By modifying specific functional groups, researchers can fine-tune the compound's properties to improve its efficacy and reduce potential side effects.

Collaborative efforts between synthetic chemists and biologists are crucial for maximizing the therapeutic potential of this compound. Integrating insights from multiple disciplines allows for a holistic approach to drug discovery, where chemical structure is closely aligned with biological function. This interdisciplinary approach has been instrumental in advancing our understanding of quinoline derivatives and their applications in medicine.

The future prospects of 4-{[(2-Hydroxyethyl)amino]methyl}quinolin-2-ol are promising, with ongoing studies aimed at uncovering new mechanisms of action and expanding its therapeutic applications. As research progresses, this compound may emerge as a key player in addressing unmet medical needs across various disease areas. Its unique structural features and versatile biological interactions make it a compelling subject for further investigation.